Cas no 2228478-81-5 (5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile)

• Product Name: 5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile
• CAS No: 2228478-81-5
• MF: C₁₀H₇ClFN
• MW: 195.620684862137
• CID: 6423241
• PubChem ID: 165884345
• Update Time: 2025-08-05

5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile
• 2228478-81-5
• EN300-1994011

• Inchi： 1S/C10H7ClFN/c1-7(5-11)8-2-3-10(12)9(4-8)6-13/h2-4H,1,5H2
• InChI Key： ACNZDOPNUJEQMI-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC(=C(C#N)C=1)F

Computed Properties

• Exact Mass: 195.0251051g/mol
• Monoisotopic Mass: 195.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Additional information on 5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile

Introduction to 5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile (CAS No. 2228478-81-5)

5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile, identified by its CAS number 2228478-81-5, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a fluorobenzonitrile core and an alkenyl chloride substituent, has garnered attention due to its potential applications in drug development and material science. The unique structural attributes of this compound make it a valuable intermediate in synthesizing various pharmacologically active agents.

The nomenclature of 5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile follows the IUPAC system, ensuring clarity and precision in its identification. The presence of a chloropropenyl group at the third position and a fluorine atom at the second position of the benzene ring contributes to its distinct chemical properties. These features are crucial in determining its reactivity and interaction with biological targets, making it a subject of extensive interest among researchers.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of a fluorine atom into molecular structures often leads to improved pharmacokinetic profiles, which is a key consideration in drug design. 5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile exemplifies this trend, as its structure suggests potential applications in developing novel therapeutic agents.

The synthesis of 5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile involves multi-step organic reactions, typically starting from commercially available precursors. The process often requires careful optimization to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups efficiently. These synthetic strategies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of 5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile is its versatility as a building block for more complex molecules. Researchers have leveraged this compound to develop new analogs with tailored properties for specific therapeutic indications. For instance, modifications at the chloropropenyl group can alter the electronic distribution and steric environment, influencing binding affinity to biological targets. Such structural diversification is essential for optimizing drug efficacy and minimizing side effects.

The role of computational chemistry in studying 5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile cannot be overstated. Molecular modeling techniques have enabled researchers to predict the behavior of this compound in various environments, including biological systems. By simulating interactions with enzymes and receptors, scientists can gain insights into its potential pharmacological effects. This approach has accelerated the discovery process, allowing for more targeted experimental designs.

In clinical research, 5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile has been investigated as a precursor for drugs targeting neurological disorders. The combination of a nitrile group and a fluorine atom creates unique electronic properties that can interact with neurotransmitter receptors. Preliminary studies suggest that derivatives of this compound may exhibit promising effects on conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the importance of continued research in this area.

The environmental impact of synthesizing and using 5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile is also a consideration in modern research practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional methods. Such innovations align with global efforts to promote sustainable chemistry practices.

The future prospects for 5-(3-chloroprop-1-en-2-yl)-2-fluorobenzonitrile are bright, given its multifaceted potential in pharmaceuticals and materials science. Ongoing research aims to uncover new applications and optimize existing ones. Collaborative efforts between academia and industry are essential in translating laboratory discoveries into tangible benefits for society. The compound's unique properties position it as a cornerstone in the development of next-generation therapeutics.